Cas no 1225685-92-6 (1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene)

• Product Name: 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene
• CAS No: 1225685-92-6
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• CID: 5917246
• PubChem ID: 82076360
• Update Time: 2025-10-29

1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene
• EN300-1981210
• 1225685-92-6

• Inchi： 1S/C9H7ClFNO/c10-8-2-1-3-9(11)7(8)4-5-12-6-13/h1-3H,4-5H2
• InChI Key： BEQOGMFKHFFOMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCN=C=O)F

Computed Properties

• Exact Mass: 199.0200197g/mol
• Monoisotopic Mass: 199.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene

1-Chloro-3-Fluoro-2-(2-Isocyanatoethyl)Benzene: A Comprehensive Overview

The compound 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene (CAS No. 1225685-92-6) is a highly specialized aromatic compound with a unique structure that combines chlorine, fluorine, and an isocyanate group. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile reactivity and potential applications. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in the utilization of this compound.

Structural Analysis and Properties

The molecular structure of 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene is characterized by a benzene ring with three substituents: a chlorine atom at position 1, a fluorine atom at position 3, and an isocyanate-containing ethyl group at position 2. The presence of these electronegative substituents significantly influences the electronic properties of the benzene ring, making it highly reactive towards nucleophilic and electrophilic attacks. Recent studies have shown that the isocyanate group (-NCO) plays a pivotal role in determining the compound's reactivity and selectivity in various chemical reactions.

Synthesis Methods

The synthesis of 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene involves a multi-step process that typically begins with the chlorination and fluorination of benzene derivatives. One of the most efficient methods reported in recent literature involves the use of electrophilic substitution reactions followed by nucleophilic substitution to introduce the isocyanate group. Researchers have also explored alternative routes using transition metal catalysts to enhance reaction efficiency and yield. These advancements have significantly improved the scalability of the synthesis process, making it more viable for industrial applications.

Applications in Materials Science

One of the most promising applications of 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene lies in its use as a precursor for advanced materials. The isocyanate group enables this compound to act as a building block for polyurethanes, which are widely used in the production of high-performance polymers. Recent studies have demonstrated that incorporating this compound into polyurethane formulations can significantly enhance their mechanical properties, such as tensile strength and thermal stability. Additionally, its ability to undergo cross-linking reactions makes it an ideal candidate for developing adhesives and coatings with improved durability.

Pharmaceutical Applications

In the pharmaceutical industry, 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene has shown potential as an intermediate in drug synthesis. Its unique structure allows for selective modification at various positions on the benzene ring, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent research has focused on its role in synthesizing inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to form stable bonds with biological molecules makes it a valuable tool in medicinal chemistry.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene is crucial. Studies have shown that while this compound exhibits high reactivity under controlled conditions, its environmental persistence is relatively low due to rapid degradation under UV light and microbial action. However, proper handling and disposal protocols must be adhered to minimize any potential risks to human health and ecosystems.

Future Directions and Research Opportunities

The continued exploration of 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene presents numerous opportunities for innovation across multiple disciplines. Future research could focus on optimizing its synthesis pathways to reduce costs and improve sustainability. Additionally, investigating its interactions with biological systems could unlock new therapeutic applications. Collaborative efforts between chemists, materials scientists, and pharmacologists are expected to drive further advancements in this field.

In conclusion, 1-chloro-3-fluoro-2-(2-isocyanatoethyl)benzene (CAS No. 1225685-92-6) is a versatile compound with significant potential in various industries. Its unique chemical properties make it an invaluable tool for researchers seeking to develop advanced materials and pharmaceuticals. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.